tert-butyl 3-(3,3-difluorocycloprop-1-en-1-yl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(3,3-difluorocycloprop-1-en-1-yl)azetidine-1-carboxylate, also known as tert-butyl 3-difluorocyclopropylazetidine-1-carboxylate (TBCA), is a novel, fluorinated azetidine-based compound that has been recently developed for use in a variety of scientific research applications. It is a versatile and highly reactive reagent, and is used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. TBCA has also been used in the study of enzyme-catalyzed reactions, and has been shown to have potential applications in drug discovery and development.
Mechanism of Action
TBCA acts as a proton donor in the synthesis of organic compounds, and can be used to activate a variety of substrates. It has also been used to activate enzyme-catalyzed reactions, and is believed to promote the formation of reactive intermediates, which can then be used to synthesize a variety of products.
Biochemical and Physiological Effects
TBCA has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could potentially have implications for the treatment of neurological disorders, such as Alzheimer’s disease. In addition, TBCA has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
TBCA has several advantages for use in laboratory experiments. It is highly reactive and can be used to synthesize a variety of organic compounds. It is also relatively inexpensive, and can be easily stored and handled. However, it is important to note that TBCA is a hazardous material, and should be handled with caution.
Future Directions
There are several potential future directions for the use of TBCA in scientific research. It could be used to develop new drugs and other therapeutic agents, as well as to study the effects of enzyme-catalyzed reactions. It could also be used to develop new agrochemicals and other specialty chemicals. In addition, TBCA could be used to study the biochemical and physiological effects of other compounds, as well as to study the effects of environmental pollutants. Finally, TBCA could be used to study the effects of different types of stress on cells and organisms.
Synthesis Methods
TBCA can be synthesized from tert-butyl 3-(3,3-difluorocycloprop-1-en-1-yl)azetidine-1-carboxylate 3-chlorocyclopropylazetidine-1-carboxylate (TCCA) using a two-step reaction. In the first step, TCCA is treated with a base, such as sodium hydroxide, to form an intermediate product, tert-butyl 3-(3,3-difluorocycloprop-1-en-1-yl)azetidine-1-carboxylate 3-chlorocyclopropylazetidine-1-carboxylate monohydrate (TCCAM). In the second step, TCCAM is treated with a fluorinating agent, such as fluorine gas, to form the final product, TBCA.
Scientific Research Applications
TBCA has been used in a variety of scientific research applications, including in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and other specialty chemicals. It has also been used in the study of enzyme-catalyzed reactions, and has been shown to have potential applications in drug discovery and development.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(3,3-difluorocycloprop-1-en-1-yl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminocycloprop-1-ene-1-carboxylate with difluorocarbene generated in situ from chlorodifluoromethane and a strong base. The resulting difluorocyclopropene intermediate is then reacted with azetidine in the presence of a Lewis acid catalyst to yield the final product.", "Starting Materials": [ "tert-butyl 3-aminocycloprop-1-ene-1-carboxylate", "chlorodifluoromethane", "strong base", "azetidine", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Generate difluorocarbene in situ by reacting chlorodifluoromethane with a strong base.", "Step 2: Add tert-butyl 3-aminocycloprop-1-ene-1-carboxylate to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the organic layer.", "Step 4: React the difluorocyclopropene intermediate with azetidine in the presence of a Lewis acid catalyst.", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2230802-80-7 |
Product Name |
tert-butyl 3-(3,3-difluorocycloprop-1-en-1-yl)azetidine-1-carboxylate |
Molecular Formula |
C11H15F2NO2 |
Molecular Weight |
231.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
